Cas no 1234854-06-8 (N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1234854-06-8
• MF: C₂₃H₁₆Cl₂N₄O₃S
• MW: 499.369141578674
• CID: 5445313
• PubChem ID: 49672363
• Update Time: 2025-07-18

N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• F2964-3112
• 1234854-06-8
• N-(4-chlorophenyl)-2-[1-(3-chlorophenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• AKOS024477912
• N-(4-chlorophenyl)-2-((1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
• N-(4-Chlorophenyl)-2-[[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C23H16Cl2N4O3S/c24-16-7-9-18(10-8-16)27-22(30)14-33-23-26-13-21(15-3-1-6-20(11-15)29(31)32)28(23)19-5-2-4-17(25)12-19/h1-13H,14H2,(H,27,30)
• InChI Key： BLHUOUWUDGRHCI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C2=CC=CC(Cl)=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 498.0320169g/mol
• Monoisotopic Mass: 498.0320169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Introduction to N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, a compound with the CAS number 1234854-06-8, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and development. The molecular framework of this compound incorporates several key functional groups, including chloro and nitro substituents, which are strategically positioned to influence its reactivity and biological activity.

The presence of a sulfanyl group in the molecule further enhances its chemical diversity, making it a versatile candidate for various biochemical interactions. This sulfanyl group is part of a larger heterocyclic system, specifically an imidazole ring, which is well-documented for its role in modulating biological pathways. The imidazole moiety, when combined with other functional groups, can exhibit significant pharmacological properties, making it a valuable scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with biological targets in innovative ways. N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide stands out in this context due to its complex architecture and the potential for multiple interactions with biological systems. The combination of chloro, nitro, and sulfanyl groups creates a unique chemical profile that has not been extensively explored but holds promise for future therapeutic applications.

The study of such compounds often involves sophisticated computational methods to predict their interactions with biological targets. Advanced computational techniques, including molecular docking and molecular dynamics simulations, have been employed to understand how these molecules might bind to proteins and other biomolecules. These studies not only provide insights into the potential mechanisms of action but also help in designing derivatives with enhanced efficacy and reduced side effects.

One of the most intriguing aspects of N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, and understanding how to modulate these responses is crucial for developing effective treatments. The sulfanyl group, in particular, has been shown to have anti-inflammatory properties when incorporated into certain molecular frameworks. This has led researchers to explore its potential as a therapeutic agent in conditions such as arthritis and autoimmune disorders.

The synthesis of this compound also presents an interesting challenge due to its complex structure. Multi-step synthetic routes are typically required to construct the desired molecule, often involving advanced organic transformations such as cross-coupling reactions and cyclization processes. The synthesis must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological testing. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently, thereby accelerating the drug discovery process.

In addition to its potential therapeutic applications, N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide may also find utility in other areas of chemical biology. For instance, it could serve as a tool compound for studying enzyme mechanisms or as a starting point for generating novel analogs with improved properties. The flexibility offered by the various functional groups allows for extensive structural modifications, enabling researchers to tailor the molecule for specific applications.

The latest research findings continue to highlight the importance of understanding molecular interactions at a detailed level. Studies using N-(4-chlorophenyl)-2-{[1-(3-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide have provided valuable insights into how certain chemical motifs can influence biological processes. These insights are not only relevant for drug development but also contribute to our fundamental understanding of chemistry-biology interfaces. As such, this compound remains a subject of intense interest among researchers seeking to push the boundaries of what is possible in chemical biology.